Cas no 1511684-79-9 (2-Bromo-5-methyloxazole-4-carboxylic acid)

• Product Name: 2-Bromo-5-methyloxazole-4-carboxylic acid
• CAS No: 1511684-79-9
• MF: C₅H₄BrNO₃
• MW: 205.994160652161
• CID: 4769981
• PubChem ID: 58881989
• Update Time: 2026-02-26

2-Bromo-5-methyloxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methyloxazole-4-carboxylic acid
• MFCD16989170
• 1511684-79-9
• 2-Bromo-5-methyloxazole-4-carboxylicacid
• F13395
• SCHEMBL13341691
• 2-bromo-5-methyl-1,3-oxazole-4-carboxylic acid
• BS-50749

• MDL： MFCD16989170
• Inchi： 1S/C5H4BrNO3/c1-2-3(4(8)9)7-5(6)10-2/h1H3,(H,8,9)
• InChI Key： WTOVWHRBODPTLE-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)O)=C(C)O1

Computed Properties

• Exact Mass: 204.93746g/mol
• Monoisotopic Mass: 204.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles